![molecular formula C8H13N5 B1393628 N-Cyclopentyl-1,3,5-triazine-2,4-diamine CAS No. 98427-85-1](/img/structure/B1393628.png)
N-Cyclopentyl-1,3,5-triazine-2,4-diamine
Overview
Description
“N-Cyclopentyl-1,3,5-triazine-2,4-diamine” is a compound that is part of the 1,3,5-triazine family . The 1,3,5-triazine ring has been extensively explored as a scaffold for the design and construction of molecules with therapeutically useful properties .
Synthesis Analysis
A library of compounds with a 6, N2 -diaryl-1,3,5-triazine-2,4-diamine scaffold was prepared using a one-pot, microwave-assisted method from readily available cyanoguanidine, aromatic aldehydes, and arylamines . The three-component condensation of these reagents in the presence of hydrochloric acid was followed by the treatment with a base, which promoted a rearrangement of the dihydrotriazine ring and its dehydrogenative aromatization .Scientific Research Applications
1. Anticancer Agent Development:
- Mitochondria-Targeted Anticancer Agents: Cyclometalated iridium(III) complexes, which include derivatives of 1,3,5-triazine-2,4-diamine, have been investigated for their ability to target mitochondria and induce apoptosis in various cancer cell lines, including those resistant to cisplatin. This research suggests a potential application of these compounds in developing selective anticancer treatments (Xiong et al., 2016).
2. Chemical Synthesis and Screening:
- One-Pot Synthesis for Anticancer Screening: A one-pot synthesis method under microwave irradiation has been developed for 1,3,5-triazine-2,4-diamines. This method is efficient for creating a library of compounds for screening potential anticancer properties, demonstrating the utility of this chemical structure in drug discovery (Junaid et al., 2019).
3. Environmental Studies:
- Study of Herbicide Derivatives: Investigations into the low-lying excited states of sym-triazines, including 1,3,5-triazine-2,4-diamine derivatives used in herbicides, have been conducted. This research is crucial for understanding the environmental impact and behavior of these compounds (Oliva et al., 2005).
- Microbial Transformation of s-Triazines: Studies on Rhodococcus corallinus demonstrate its ability to transform substituted s-triazines, highlighting the environmental relevance of these compounds in biodegradation processes (Mulbry, 1994).
4. Material Science:
- Synthesis of Gemini Surfactants: Novel triazine Schiff base-based cationic gemini surfactants have been synthesized, demonstrating the potential of triazine derivatives in creating materials with antiwear, antifriction, and anticorrosive properties (Singh et al., 2016).
5. Biochemical Research:
- Synthesis of Dendrimeric Complexes: Research into the synthesis and characterization of dendrimeric melamine-cored complexes with triazine derivatives reveals potential applications in biochemical studies related to their magnetic behaviors (Uysal & Koç, 2010).
Future Directions
The future directions for “N-Cyclopentyl-1,3,5-triazine-2,4-diamine” and related compounds involve further exploration of their anticancer properties . The structure–activity relationship within the series is being analyzed, and a 3D-QSAR model is being built for the further design of more potent anticancer compounds .
Properties
IUPAC Name |
2-N-cyclopentyl-1,3,5-triazine-2,4-diamine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13N5/c9-7-10-5-11-8(13-7)12-6-3-1-2-4-6/h5-6H,1-4H2,(H3,9,10,11,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VARWNIIOSSJLIW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)NC2=NC=NC(=N2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13N5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
179.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.